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The following table summarizes the experimental contexts and recovery outcomes for Chlorpyrifos-d10

from recent studies:

Study Context/Matrix
Recovery
Range

Key Experimental Notes Source

Pesticide Analysis in
Soya Beans

86% - 103% Used as internal standard; method

validated with high accuracy. [1]

Analysis of Airborne
Pesticides

Information Not

Provided

Listed as a used internal standard, but no

specific recovery data reported. [2]

Analysis in Vegetables
(e.g., cauliflower,
cabbage)

Information Not

Provided

Validated method with LOD/LOQ of

0.011/0.034 mg/kg, but no specific recovery
for D10 analog stated. [3]

A study aiming to characterize pesticides in soya bean candidate reference material demonstrated that using

Chlorpyrifos-d10 for isotopic dilution resulted in excellent method trueness, reproducibility, and

repeatability. [1]
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Here are the methodologies from studies that utilized Chlorpyrifos-d10, which can serve as robust protocols

for your own recovery studies.

Protocol 1: LC-MS/MS Analysis in Soya Beans [1]

This protocol is designed for high-accuracy quantification in a complex plant matrix.

Sample Preparation: A modified QuEChERS procedure was applied. Samples were extracted with

acetonitrile and then cleaned up using dispersive solid-phase extraction (d-SPE) with C18, PSA, and
Florisil sorbents to minimize matrix effects.

Internal Standard Calibration: Chlorpyrifos-d10 was employed as a stable isotope-labelled internal
standard. Calibration was performed using pure substance solutions containing both the native and

the labelled compounds.
Instrumentation & Quantification: Analysis was performed using LC-MS/MS (triple quadrupole)
with multiple reaction monitoring (MRM). The use of the internal standard corrects for losses during
sample preparation and ionization suppression/enhancement during analysis.

Protocol 2: GC-MS/MS and LC-QTOF Analysis of Airborne
Pesticides [2]

This method highlights the use of Chlorpyrifos-d10 in analyzing pesticides from different environmental

phases.

Sample Collection: Air samples were separated into particulate and gaseous phases. Particulates
were collected on Glass Fiber Filters (GFFs), and gaseous compounds on PUF/XAD-2 resin
columns.
Extraction:

GFFs: A QuEChERS extraction with acetonitrile was selected.
PUF/XAD-2: A cold-column extraction with dichloromethane was used.

Internal Standard Use: Chlorpyrifos-d10 was among the isotope-labelled internal standards used
for quantification.

Instrumentation: Extracts were analyzed by both GC-EI-MS/MS and LC-ESI-QTOF to cover a broad
spectrum of over 300 pesticides.
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The diagram below illustrates the general workflow common to recovery studies using internal standards like

Chlorpyrifos-d10:

Start: Sample Preparation

Spike with Internal Standard
(Chlorpyrifos-d10)

Extraction
(QuEChERS, SPE, etc.)

Clean-up

Instrumental Analysis
(GC-MS/MS, LC-MS/MS)

Data Analysis & Quantification

Recovery Calculation

Click to download full resolution via product page
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Role of Chlorpyrifos-d10: It is primarily used as an internal standard for isotope dilution mass

spectrometry, a gold-standard method for achieving high accuracy and correcting for analyte loss and
matrix effects [1].

Performance Context: Recovery values are highly dependent on the sample matrix and sample
preparation method. The excellent recovery (86-103%) in soya beans was achieved with a carefully

optimized and validated QuEChERS protocol [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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